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Compound of Interest

Compound Name: Methyl 2-(2-nitrophenyl)acetate

Cat. No.: B1268029

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Methyl 2-(2-
nitrophenyl)acetate (CAS No: 30095-98-8). The content is intended for professionals in
research and development who may handle this compound.

Chemical Identification and Properties

Methyl 2-(2-nitrophenyl)acetate is an organic compound with the molecular formula
CoHoNOa4.[1] It is also known by other names including methyl o-nitrophenylacetate and 2-
nitrophenylacetic acid methyl ester.[1]

Table 1: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1268029?utm_src=pdf-interest
https://www.benchchem.com/product/b1268029?utm_src=pdf-body
https://www.benchchem.com/product/b1268029?utm_src=pdf-body
https://www.benchchem.com/product/b1268029?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-_2-nitrophenyl_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-_2-nitrophenyl_acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Weight 195.17 g/mol PubChem[1]

Molecular Formula CoHoNO4 PubChem[1]

CAS Number 30095-98-8 PubChem[1]
Not specified in detail, but

Appearance related compounds are often General Knowledge
solids or oils.

IUPAC Name methyl 2-(2-nitrophenyl)acetate = PubChem[1]
INChl=1S/C9HINO4/c1-14-

InChl 9(11)6-7-4-2-3-5- PubChem[1]
8(7)10(12)13/h2-5H,6H2,1H3
SWMFAAPTSMVULA-

InChlKey PubChem[1]
UHFFFAOYSA-N
COC(=0)CcC1=CC=CC=C1--

SMILES PubChem[1]
INVALID-LINK--[O-]

Kovats Retention Index (Semi-
1554 PubChem[1]

standard non-polar)

Safety and Hazard Information

Methyl 2-(2-nitrophenyl)acetate is classified as a hazardous substance. The following table

summarizes its GHS classification and associated hazard statements.

Table 2: GHS Hazard Classification
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Hazard Class Pictogram Signal Word Hazard Statement
Acute toxicity, oral T, ] H302: Harmful if
laalt text Warning
(Category 4) swallowed[1]
Acute toxicity, dermal E, _ H312: Harmful in
laalt text Warning . .
(Category 4) contact with skin[1]
Skin
o E, ] H315: Causes skin

corrosion/irritation waalt text Warning o

irritation[1]
(Category 2)
Serious eye )

Lo t i H319: Causes serious

damage/eye irritation laalt text Warning S

eye irritation[1]
(Category 2A)
Acute toxicity, .
) ) t, ) H332: Harmful if
inhalation (Category laalt text Warning )

inhaled[1]
4)
Specific target organ
toxicity, single

) E, ) H335: May cause

exposure; Respiratory  lwualt text Warning

tract irritation

(Category 3)

respiratory irritation[1]

Handling and Storage Precautions

Proper handling and storage are crucial to minimize risks associated with Methyl 2-(2-

nitrophenyl)acetate.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
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o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: If working outside a fume hood or with the potential for aerosol
generation, use a NIOSH-approved respirator with an appropriate cartridge.

General Hygiene:

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the laboratory.

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

Experimental Protocols
Synthesis

A specific, peer-reviewed, and detailed experimental protocol for the synthesis of Methyl 2-(2-
nitrophenyl)acetate was not identified in the available literature. However, a plausible
synthetic route would involve the esterification of 2-nitrophenylacetic acid with methanol in the
presence of an acid catalyst (e.g., sulfuric acid).

Theoretical Synthesis Workflow:
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Caption: Theoretical workflow for the synthesis of Methyl 2-(2-nitrophenyl)acetate.
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Disclaimer: This is a generalized, theoretical procedure. Researchers should consult standard
organic chemistry texts and perform a thorough risk assessment before attempting any
synthesis.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS data for Methyl 2-(2-
nitrophenyl)acetate is available in the PubChem database.[1] Key mass spectral peaks (m/z)
and their relative intensities are provided, which can be used for identification.[1]

e Instrumentation: JEOL JMS-01-SG with Electron lonization (EI-B).[1]
e Major Peaks (m/z) and Relative Intensity:

o 149 (99.99)

o 78 (57.30)

o 65 (41.00)

o 89 (23.40)

o 91 (22.10)[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While detailed spectra are not readily
available, 1H and 13C NMR data for Methyl 2-(2-nitrophenyl)acetate would be expected to
show characteristic peaks corresponding to the aromatic protons, the methylene protons, and
the methyl ester protons, as well as the corresponding carbon signals.

High-Performance Liquid Chromatography (HPLC): A specific HPLC method for Methyl 2-(2-
nitrophenyl)acetate is not detailed in the literature. However, a general reversed-phase HPLC
method could be developed for its analysis, similar to methods used for other nitrophenyl
compounds.

e Column: C18 reversed-phase column.

* Mobile Phase: A gradient of acetonitrile and water, possibly with a buffer such as acetate
buffer.
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» Detection: UV detection at a wavelength suitable for nitroaromatic compounds (e.g., 254
nm).

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of Methyl 2-(2-
nitrophenyl)acetate from procurement to disposal.
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Caption: Logical workflow for the safe handling of Methyl 2-(2-nitrophenyl)acetate.
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Biological Activity and Signaling Pathways

Currently, there is no significant information available in the public domain regarding the
specific biological activity or involvement of Methyl 2-(2-nitrophenyl)acetate in defined
signaling pathways. As a chemical intermediate, it is primarily used in the synthesis of other

molecules.

This guide is intended to provide a summary of the available safety and handling information
for Methyl 2-(2-nitrophenyl)acetate. It is not exhaustive and should be used in conjunction
with a comprehensive risk assessment and adherence to all institutional and regulatory safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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